1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine

• Molecular Formula: C21H33N3
• Molecular Weight: 327.5 g/mol
• IUPAC Name: 1-(1-cyclohexylpiperidin-4-yl)-4-phenylpiperazine
• InChI: InChI=1S/C21H33N3/c1-3-7-19(8-4-1)22-13-11-21(12-14-22)24-17-15-23(16-18-24)20-9-5-2-6-10-20/h2,5-6,9-10,19,21H,1,3-4,7-8,11-18H2
• InChI Key: NEMCWDJPSWVJBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4

Description

1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine is a compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry

Preparation Methods

The synthesis of 1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine typically involves the reaction of cyclohexylpiperidine with phenylpiperazine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity of the compound.

Chemical Reactions Analysis

1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine involves its interaction with specific molecular targets in the body. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The exact pathways and targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

1-(1-Cyclohexylpiperidin-4-yl)-4-phenylpiperazine can be compared with other piperazine derivatives, such as:

1-(4-Methylpiperazin-1-yl)phenylamine: Known for its use in medicinal chemistry.

1-(4-Benzylpiperazin-1-yl)ethanone: Studied for its potential biological activities.

1-(4-Chlorophenyl)piperazine: Used in various chemical and biological research applications. The uniqueness of this compound lies in its specific structural features and the resulting properties that make it suitable for a wide range of applications.